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Compound of Interest

Compound Name: Methyl 2-cyclopentylacetate

Cat. No.: B1590561

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Methyl 2-
cyclopentylacetate

Methyl 2-cyclopentylacetate is an ester characterized by its cyclopentane ring structure. Its
utility in research and development, particularly in the synthesis of more complex molecules,
necessitates a thorough understanding of its chemical and physical properties to ensure safe
and effective use.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Methyl 2-
cyclopentylacetate is paramount for its appropriate handling. Key quantitative data are
summarized below:
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Property Value Source(s)
CAS Number 2723-38-8 [1]
Molecular Formula CsH1402 [1]
Molecular Weight 142.20 g/mol [1]

Boiling Point 178.1 + 8.0 °C at 760 mmHg

Flash Point 54.7+9.7°C

Density 1.0+ 0.1 g/cm3

Safety and Hazard Management

Methyl 2-cyclopentylacetate is classified as harmful if swallowed (H302)[1]. As a combustible
liquid, appropriate precautions must be taken to prevent ignition of its vapors.

Personal Protective Equipment (PPE)

The consistent use of appropriate PPE is the first line of defense against accidental exposure.
The following PPE is mandatory when handling Methyl 2-cyclopentylacetate:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.
» Hand Protection: Nitrile gloves should be worn to prevent skin contact.

» Body Protection: A standard laboratory coat is essential to protect against splashes and
spills.

» Respiratory Protection: While generally not required in a well-ventilated area, a respirator
may be necessary for large-scale operations or in the event of a spill in a poorly ventilated
space.

Expert Insight: The causality behind these PPE choices lies in the potential routes of exposure.
Goggles protect against splashes that could cause eye irritation. Nitrile gloves offer good
chemical resistance to esters. A lab coat prevents incidental skin contact and contamination of
personal clothing.
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Handling Protocols

Adherence to strict handling protocols is critical for the safety of laboratory personnel and the

integrity of the experiment.

General Handling

Ventilation: Always handle Methyl 2-cyclopentylacetate in a well-ventilated area, preferably
within a chemical fume hood to minimize the inhalation of vapors.

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other
potential sources of ignition[2].

Grounding: When transferring large quantities, ensure that containers are properly bonded
and grounded to prevent the buildup of static electricity, which could serve as an ignition

source.

Transfers: For transfers between containers, use appropriate funnels and work over a
secondary containment tray to catch any potential spills.

Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate hazards.

Protocol for Small Spills (less than 100 mL):

Alert Personnel: Immediately alert others in the vicinity.

Isolate the Area: Restrict access to the spill area.

Ensure Ventilation: If not already in a fume hood, ensure the area is well-ventilated.

Absorb the Spill: Use an inert absorbent material, such as vermiculite or sand, to absorb the
spilled liquid. Do not use combustible materials like paper towels as the primary absorbent.

Collect Waste: Carefully scoop the absorbent material into a sealable container.

Decontaminate: Clean the spill area with soap and water.
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o Dispose of Waste: Label the container as hazardous waste and dispose of it according to
institutional and local regulations.

Protocol for Large Spills (greater than 100 mL):

Evacuate: Evacuate the immediate area.

Alert Emergency Services: Contact your institution's emergency response team.

Ventilate: If it is safe to do so, increase ventilation to the area.

Prevent Spread: Use spill socks or other containment barriers to prevent the spill from
spreading.

Storage Procedures

Proper storage of Methyl 2-cyclopentylacetate is crucial for maintaining its stability and
preventing hazardous situations.

Storage Conditions

The primary storage directive for Methyl 2-cyclopentylacetate is to keep it sealed in a dry
environment at 2-8°C[1]. This refrigerated and dry condition helps to minimize degradation,
particularly through hydrolysis.

Incompatible Materials

To prevent dangerous reactions, Methyl 2-cyclopentylacetate must be stored separately from
incompatible materials. Esters are known to be incompatible with the following:

o Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions, posing a fire or
explosion hazard.

o Strong Acids: Can catalyze the hydrolysis of the ester, leading to its degradation.
e Strong Bases: Can also promote hydrolysis in a process known as saponification[3].

o Nitrates: May form explosive mixtures.
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A chemical compatibility chart is a valuable tool for ensuring proper segregation of chemicals in
storage.

Diagrams and Visualizations
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Caption: PPE selection workflow for handling Methyl 2-cyclopentylacetate.

Chemical Incompatibility Logic
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Caption: Incompatible material storage logic for Methyl 2-cyclopentylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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